Cas no 4299-07-4 (2-ButylbenzoDisothiazol-3(2H)-one)

2-Butylbenzodisothiazol-3(2H)-one is a heterocyclic organic compound primarily used as a biocide and preservative in industrial applications. Its chemical structure features a disothiazolone core, which confers broad-spectrum antimicrobial activity against bacteria, fungi, and algae. This compound is particularly valued for its stability under varying pH conditions and compatibility with aqueous systems, making it suitable for use in coatings, adhesives, and polymer emulsions. Its efficacy at low concentrations minimizes environmental impact while ensuring long-term material protection. The butyl group enhances solubility in organic matrices, facilitating uniform dispersion. Handling requires adherence to safety protocols due to its reactive nature.
2-ButylbenzoDisothiazol-3(2H)-one structure
4299-07-4 structure
Product Name:2-ButylbenzoDisothiazol-3(2H)-one
CAS No:4299-07-4
MF:C11H13NOS
MW:207.292021512985
MDL:MFCD09751282
CID:44917
Update Time:2026-05-14

2-ButylbenzoDisothiazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butyl-1,2-benzisothiazolin-3-one
    • 1,2-Benzisothiazol-3(2H)-one, 2-butyl-
    • 2-Butyl-1,2-benzisothiazolin-3(2H)-one
    • 2-butyl-1,2-benzisothiazolone
    • 2-Butyl-2,3-dihydrobenzisothiazol-3-one
    • 2-n-butylbenzisothiazolin-3-one
    • N-n-butyl-1,2-benzisothiazolin-3-one
    • UNII-7PK26VAT4Q
    • 2-butylbenzo[d]isothiazol-3(2H)-one
    • 7PK26VAT4Q
    • BBIT
    • 2-N-Butyl-benzo(d)isothiazol-3-one
    • 2-n-butyl-1,2-benzisothiazolin-3-one
    • AK389572
    • 2-Butyl-1,2-benzisothiazole-3(2H)-one
    • 2-BUTYL-1,2-BENZOTHIAZOL-3-ONE
    • 1,
    • 2-n-butyl-benzo[d]isothiazol-3-one
    • 2-Butyl-1,2-benzothiazol-3(2H)-one
    • 2-n-butyl-1,2-benzisothia
    • 2-ButylbenzoDisothiazol-3(2H)-one
    • MDL: MFCD09751282
    • Inchi: 1S/C11H13NOS/c1-2-3-8-12-11(13)9-6-4-5-7-10(9)14-12/h4-7H,2-3,8H2,1H3
    • InChI Key: LUYIHWDYPAZCNN-UHFFFAOYSA-N
    • SMILES: S1C2=C([H])C([H])=C([H])C([H])=C2C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 207.07200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Topological Polar Surface Area: 45.6

Experimental Properties

  • Boiling Point: 180°C/0.8mmHg(lit.)
  • PSA: 50.24000
  • LogP: 2.86310

2-ButylbenzoDisothiazol-3(2H)-one Security Information

2-ButylbenzoDisothiazol-3(2H)-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-ButylbenzoDisothiazol-3(2H)-one Pricemore >>

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2-ButylbenzoDisothiazol-3(2H)-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4299-07-4)2-butyl-1,2-benzothiazol-3-one
Order Number:LE5483;LE15720
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4299-07-4)2-Butyl-1,2-benzisothiazolin-3-one
Order Number:sfd19730
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2-ButylbenzoDisothiazol-3(2H)-one

Recent Advances in the Study of 2-ButylbenzoDisothiazol-3(2H)-one (CAS: 4299-07-4) in Chemical Biology and Pharmaceutical Research

2-ButylbenzoDisothiazol-3(2H)-one (CAS: 4299-07-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzoisothiazolone scaffold, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of 2-ButylbenzoDisothiazol-3(2H)-one derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 2-butyl position could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising derivatives, which exhibited potent inhibitory effects on key inflammatory mediators such as NF-κB and COX-2.

In addition to its anti-inflammatory properties, 2-ButylbenzoDisothiazol-3(2H)-one has shown promise as an antimicrobial agent. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings suggest that 2-ButylbenzoDisothiazol-3(2H)-one could serve as a valuable scaffold for the development of novel antibiotics.

Another area of interest is the potential application of 2-ButylbenzoDisothiazol-3(2H)-one in cancer therapy. A 2024 study in Molecular Cancer Therapeutics explored the compound's ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The researchers identified that the compound's mechanism of action involves the activation of the intrinsic apoptotic pathway via mitochondrial membrane depolarization and caspase-3 activation. Furthermore, the study highlighted the compound's selective cytotoxicity towards cancer cells, sparing normal cells, which underscores its potential as a targeted therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 2-ButylbenzoDisothiazol-3(2H)-one-based therapies. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through further structural optimization and formulation development. Recent advancements in drug delivery systems, such as nanoparticle encapsulation and prodrug strategies, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed these approaches in detail, providing a roadmap for future research in this area.

In conclusion, 2-ButylbenzoDisothiazol-3(2H)-one (CAS: 4299-07-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with ongoing efforts to optimize its properties, position it as a valuable candidate for the development of novel therapeutics. Future research should focus on addressing the current limitations and exploring its potential in combination therapies and personalized medicine. The continued investigation of this compound is expected to yield significant contributions to the field of drug discovery and development.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4299-07-4)2-butyl-1,2-benzothiazol-3-one
LE5483;LE15720
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4299-07-4)2-Butyl-1,2-benzisothiazolin-3-one
sfd19730
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email